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Compound of Interest

Compound Name: 4-(S-Acetylthio)benzaldehyde

Cat. No.: B112412

An In-depth Technical Guide to the Safety and Handling of 4-(S-Acetylthio)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-(S-
Acetylthio)benzaldehyde (CAS No. 28130-89-4), a compound utilized in organic synthesis.
Due to its reactive nature and potential health hazards, a thorough understanding of its
properties and associated safety protocols is crucial for personnel in research and
development.

Hazard Identification and Classification

4-(S-Acetylthio)benzaldehyde is classified as a hazardous substance. The following tables
summarize its GHS (Globally Harmonized System of Classification and Labelling of Chemicals)
classification.

Table 1: GHS Hazard Statements for 4-(S-Acetylthio)benzaldehyde
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Code Hazard Statement Hazard Class
) o Flammable liquids (Category
H227 Combustible liquid 2
H315 Causes skin irritation Skin irritation (Category 2)
H319 Causes serious eye irritation Eye irritation (Category 2A)
o Acute toxicity, Inhalation
H332 Harmful if inhaled
(Category 4)
Specific target organ toxicity -
H335 May cause respiratory irritation  single exposure (Category 3),
Respiratory system
H360 May damage fertility or the Reproductive toxicity
unborn child (Category 1B)
) o ) Hazardous to the aquatic
Toxic to aquatic life with long )
H411 environment, long-term hazard

lasting effects

(Category 2)

Source:[1][2]

Table 2: GHS Precautionary Statements for 4-(S-Acetylthio)benzaldehyde
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Code Precautionary Statement
P201 Obtain special instructions before use.[1][2]
202 Do not handle until all safety precautions have
been read and understood.[1][2][3]
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.[1][2]
P261 Avoid breathing mist or vapors.[1][2]
P264 Wash skin thoroughly after handling.[1][2]
Use only outdoors or in a well-ventilated area.[1]
P271
[4]
P273 Avoid release to the environment.[1]
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[1][2][3][4]
IF ON SKIN: Wash with plenty of water and
P302 + P352
soap.[4]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

IF exposed or concerned: Get medical advice/

P308 + P313 _
attention.[3][4]
P391 Collect spillage.[2]
Store in a well-ventilated place. Keep container
P403 + P233 )
tightly closed.[4]
P405 Store locked up.[2][3][4]
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PEOL Dispose of contents/ container to an approved
waste disposal plant.[2][3][4]

Source:[1][2][3][4]
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Hazard Identification and Risk Management Workflow

Risk Assessment

Hazard Identification

- Review SDS and literature
- Identify physical, health, and environmental hazards

Potential for exposure

Risk Characterization

- Integrate hazard and exposure data
- Determine likelihood and severity of adverse effects

Mitigate risks

Risk Management
\4

Implementation of Control Measures

Engineering Controls:
- Fume hood
- Ventilated enclosure

Administrative Controls:
- Standard Operating Procedures (SOPs)
- Training

Personal Protective Equipment (PPE):
- Gloves, safety glasses, lab coat

Prepare for incident:

Emergency Preparedness
- Spill kits
- Eyewash stations Continuous improvement

- Safety showers
- First aid procedures

{Review and Update|- Periodically review procedures
- Update based on new information}

Click to download full resolution via product page

Caption: Workflow for chemical hazard identification and risk management.
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Physical and Chemical Properties

Limited data is available for the physical and chemical properties of 4-(S-
Acetylthio)benzaldehyde. The table below contains information for a closely related
compound, 4-(Methylthio)benzaldehyde, which may serve as a useful reference.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C9HB02S

Molecular Weight 180.22 g/mol

Appearance Yellow (for 4-(Methylthio)benzaldehyde)
Odor Stench (for 4-(Methylthio)benzaldehyde)[5][6]

6 °C / 42.8 °F (for 4-(Methylthio)benzaldehyde)

Melting Point/Range
[5]

86 -90°C/186.8 - 194 °F @ 1 mmHg (for 4-

Boiling Point/Range ]
(Methylthio)benzaldehyde)[5]

1.144 g/mL at 25 °C (for 4-

Density .
(Methylthio)benzaldehyde)
) 110 °C /230 °F - closed cup (for 4-
Flash Point
(Methylthio)benzaldehyde)
Solubility No data available

Note: Properties for 4-(Methylthio)benzaldehyde are provided as an estimate due to structural
similarity. Exact properties for 4-(S-Acetylthio)benzaldehyde may differ.

Safe Handling and Storage

Handling:

e Work under a chemical fume hood.[1]
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Avoid inhalation of vapors or mists.[1][7][8]

Avoid contact with skin, eyes, and clothing.[1][7]

Wash hands thoroughly after handling.[1][4][7]

Keep away from heat, sparks, open flames, and hot surfaces.[1]
Take precautionary measures against static discharge.[1]

Do not eat, drink, or smoke when using this product.[4][5]

Storage:

Store in a tightly closed container.[1][4][6][7]
Store in a cool, dry, and well-ventilated area.[4][7][8]
Store locked up or in an area accessible only to qualified or authorized persons.[1][2][4]

This material is air, light, and moisture sensitive; consider storing under an inert atmosphere
such as nitrogen.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[5]

[6][7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn to minimize exposure.

Eye/Face Protection: Wear chemical safety goggles or a face shield that meets OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][6][7]

Skin Protection: Wear appropriate protective gloves (e.qg., nitrile rubber) and clothing, such
as a lab coat, to prevent skin exposure.[1][5][6][7]

Respiratory Protection: If vapors or aerosols are generated, a respirator is required.[1] A
respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
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requirements or European Standard EN 149 must be followed.[7]

Personal Protective Equipment (PPE) Selection Logic

Assess Task and Substance Hazards

Potential Routes of txpnsure

{Inhalation Risk?|- Volatile substance {Skin Contact Risk?|- Direct handling {Eye Contact Risk?|- Splashes
- Aerosol generation} - Splashes} - Vapors}

Yes fes Yes

Required PPE
bRespiratory Protectionb bHand and Body Protectionb bEye and Face Protectionb
- Use in fume hood - Chemical-resistant gloves. - safety goggles
- NIOSH-approved respirator - Lab coat - Face shield for splash risk

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(S-Acetylthio)benzaldehyde safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112412#4-s-acetylthio-benzaldehyde-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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